Cas no 2229610-55-1 (1-(3-chloro-4-methoxyphenyl)-2,2-difluorocyclopropan-1-amine)

1-(3-Chloro-4-methoxyphenyl)-2,2-difluorocyclopropan-1-amine is a fluorinated cyclopropane derivative featuring a chloro-methoxy-substituted phenyl ring. This compound is of interest due to its unique structural motif, combining a difluorocyclopropane scaffold with an aromatic amine functionality. The presence of fluorine atoms enhances metabolic stability and lipophilicity, while the chloro and methoxy substituents may influence electronic and steric properties, making it a potential intermediate in pharmaceutical or agrochemical applications. Its well-defined stereochemistry and functional group compatibility offer versatility in synthetic modifications. The compound's stability under various conditions and its potential for further derivatization make it a valuable building block in medicinal chemistry and material science research.
1-(3-chloro-4-methoxyphenyl)-2,2-difluorocyclopropan-1-amine structure
2229610-55-1 structure
Product Name:1-(3-chloro-4-methoxyphenyl)-2,2-difluorocyclopropan-1-amine
CAS No:2229610-55-1
MF:C10H10ClF2NO
MW:233.642308712006
CID:6000972
PubChem ID:165706550
Update Time:2025-05-20

1-(3-chloro-4-methoxyphenyl)-2,2-difluorocyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 1-(3-chloro-4-methoxyphenyl)-2,2-difluorocyclopropan-1-amine
    • EN300-1954021
    • 2229610-55-1
    • Inchi: 1S/C10H10ClF2NO/c1-15-8-3-2-6(4-7(8)11)9(14)5-10(9,12)13/h2-4H,5,14H2,1H3
    • InChI Key: DRSISRKGIPEJGF-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(=C1)C1(CC1(F)F)N)OC

Computed Properties

  • Exact Mass: 233.0418980g/mol
  • Monoisotopic Mass: 233.0418980g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 35.2Ų

1-(3-chloro-4-methoxyphenyl)-2,2-difluorocyclopropan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1954021-0.05g
1-(3-chloro-4-methoxyphenyl)-2,2-difluorocyclopropan-1-amine
2229610-55-1
0.05g
$1212.0 2023-09-17
Enamine
EN300-1954021-0.1g
1-(3-chloro-4-methoxyphenyl)-2,2-difluorocyclopropan-1-amine
2229610-55-1
0.1g
$1269.0 2023-09-17
Enamine
EN300-1954021-0.25g
1-(3-chloro-4-methoxyphenyl)-2,2-difluorocyclopropan-1-amine
2229610-55-1
0.25g
$1328.0 2023-09-17
Enamine
EN300-1954021-0.5g
1-(3-chloro-4-methoxyphenyl)-2,2-difluorocyclopropan-1-amine
2229610-55-1
0.5g
$1385.0 2023-09-17
Enamine
EN300-1954021-1.0g
1-(3-chloro-4-methoxyphenyl)-2,2-difluorocyclopropan-1-amine
2229610-55-1
1g
$1442.0 2023-05-31
Enamine
EN300-1954021-2.5g
1-(3-chloro-4-methoxyphenyl)-2,2-difluorocyclopropan-1-amine
2229610-55-1
2.5g
$2828.0 2023-09-17
Enamine
EN300-1954021-5.0g
1-(3-chloro-4-methoxyphenyl)-2,2-difluorocyclopropan-1-amine
2229610-55-1
5g
$4184.0 2023-05-31
Enamine
EN300-1954021-10.0g
1-(3-chloro-4-methoxyphenyl)-2,2-difluorocyclopropan-1-amine
2229610-55-1
10g
$6205.0 2023-05-31
Enamine
EN300-1954021-1g
1-(3-chloro-4-methoxyphenyl)-2,2-difluorocyclopropan-1-amine
2229610-55-1
1g
$1442.0 2023-09-17
Enamine
EN300-1954021-5g
1-(3-chloro-4-methoxyphenyl)-2,2-difluorocyclopropan-1-amine
2229610-55-1
5g
$4184.0 2023-09-17

Additional information on 1-(3-chloro-4-methoxyphenyl)-2,2-difluorocyclopropan-1-amine

1-(3-Chloro-4-methoxyphenyl)-2,2-difluorocyclopropan-1-amine (CAS No. 2229610-55-1): An Overview of a Novel Compound in Medicinal Chemistry

1-(3-Chloro-4-methoxyphenyl)-2,2-difluorocyclopropan-1-amine (CAS No. 2229610-55-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound, characterized by its 3-chloro-4-methoxyphenyl and 2,2-difluorocyclopropan-1-amine moieties, offers a promising scaffold for the development of new therapeutic agents.

The chemical structure of 1-(3-chloro-4-methoxyphenyl)-2,2-difluorocyclopropan-1-amine is particularly intriguing due to the presence of the cyclopropane ring, which introduces significant steric constraints and electronic effects. The chloro and methoxy substituents on the phenyl ring further modulate the compound's properties, potentially influencing its binding affinity and selectivity for various biological targets.

In recent years, there has been a growing interest in the use of fluorinated compounds in drug discovery due to their ability to enhance metabolic stability and improve pharmacokinetic properties. The difluoromethyl group in 1-(3-chloro-4-methoxyphenyl)-2,2-difluorocyclopropan-1-amine is a prime example of this trend. Fluorine atoms can significantly alter the electronic distribution within a molecule, leading to improved lipophilicity and reduced susceptibility to metabolic degradation.

The biological activity of 1-(3-chloro-4-methoxyphenyl)-2,2-difluorocyclopropan-1-amine has been the subject of several studies. Preliminary research has indicated that this compound exhibits potent activity against a range of biological targets, including enzymes and receptors involved in various disease pathways. For instance, it has shown promising inhibitory effects on specific kinases, which are key players in signal transduction pathways implicated in cancer and inflammatory diseases.

In addition to its potential as a direct therapeutic agent, 1-(3-chloro-4-methoxyphenyl)-2,2-difluorocyclopropan-1-amine serves as an important lead compound for further structural modifications. Chemists and pharmacologists are actively exploring ways to optimize its structure to enhance its potency, selectivity, and safety profile. This includes the introduction of additional functional groups or modifications to the existing scaffold to fine-tune its pharmacological properties.

The synthesis of 1-(3-chloro-4-methoxyphenyl)-2,2-difluorocyclopropan-1-amine is a challenging task due to the complexity of its structure. However, recent advances in synthetic methodologies have made it possible to produce this compound with high yields and purity. Techniques such as transition-metal-catalyzed cross-coupling reactions and fluorination methods have been instrumental in overcoming these synthetic challenges.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(3-chloro-4-methoxyphenyl)-2,2-difluorocyclopropan-1-amine. Early results from preclinical studies have been encouraging, with the compound demonstrating favorable pharmacokinetic properties and low toxicity profiles. These findings suggest that it has the potential to be developed into a viable therapeutic option for various diseases.

In conclusion, 1-(3-chloro-4-methoxyphenyl)-2,2-difluorocyclopropan-1-amine (CAS No. 2229610-55-1) represents an exciting advancement in medicinal chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As ongoing studies continue to uncover its full potential, this compound may pave the way for new treatments in areas such as oncology and inflammatory disorders.

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd